2-(3-chloro-2-methoxypyridin-4-yl)acetic acid

• IUPAC Name: 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid
• InChI: InChI=1S/C8H8ClNO3/c1-13-8-7(9)5(2-3-10-8)4-6(11)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: DSIOCIXWGYTDEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1Cl)CC(=O)O
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol

Description

2-(3-Chloro-2-methoxypyridin-4-yl)acetic acid, also known as CMPA, is an organic compound belonging to the class of carboxylic acids. It is a colorless, crystalline solid with a mild odor. CMPA is a versatile compound that has a wide range of applications in the scientific research field. It has been used in the synthesis of various compounds and has been found to have an effect on biochemical and physiological processes.

Scientific Research Applications

2-(3-chloro-2-methoxypyridin-4-yl)acetic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals and other organic compounds. It has also been used as a catalyst in organic reactions, such as the Wittig reaction. Additionally, it has been used in the synthesis of polymers, such as polyurethanes.

Mechanism of Action

2-(3-chloro-2-methoxypyridin-4-yl)acetic acid has been found to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which is important for proper functioning of the nervous system. By inhibiting AChE, 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid increases the levels of acetylcholine in the body, which can lead to a variety of effects.
Biochemical and Physiological Effects
The inhibition of AChE by 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid has been found to have a variety of effects on biochemical and physiological processes. It has been found to have an effect on memory, learning, and other cognitive processes. It has also been found to have an effect on muscle contraction, as well as on heart rate and blood pressure. Additionally, it has been found to have an effect on the regulation of hormones, such as adrenaline and cortisol.

Advantages and Limitations for Lab Experiments

2-(3-chloro-2-methoxypyridin-4-yl)acetic acid has a number of advantages for use in lab experiments. It is a relatively inexpensive compound, and it is also relatively stable. Additionally, it is readily available and easy to use in laboratory settings. However, there are also some limitations to using 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid in lab experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it can be toxic if inhaled or ingested, so it should be handled with care in the lab.

Future Directions

There are a number of potential future directions for research into 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid. One potential direction is to further explore its effects on memory and learning. Additionally, further research into its effects on muscle contraction and heart rate could be beneficial. Additionally, further research into its effects on hormone regulation could be beneficial. Another potential direction is to explore its potential applications in the pharmaceutical industry, as it could be used as an inhibitor of AChE for the treatment of various diseases. Finally, further research into its potential applications in the synthesis of polymers could be beneficial.

Synthesis Methods

2-(3-chloro-2-methoxypyridin-4-yl)acetic acid can be synthesized through a variety of methods. One method involves the reaction of 2-chloro-2-methoxypyridine with acetic anhydride in the presence of a base such as pyridine. This reaction produces 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid and water as the by-products. Another method involves the reaction of 2-chloro-2-methoxypyridine with sodium acetate in the presence of a base such as pyridine. This reaction produces 2-(3-chloro-2-methoxypyridin-4-yl)acetic acid and sodium chloride as the by-products.